Cas no 1261805-25-7 (2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine)

• Product Name: 2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine
• CAS No: 1261805-25-7
• MF: C₁₃H₁₀F₂N₂O₂
• MW: 264.227509975433
• CID: 4928994
• Update Time: 2025-06-11

2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H10F2N2O2/c14-13(15)19-10-6-3-4-8(11(10)16)12(18)9-5-1-2-7-17-9/h1-7,13H,16H2
• InChI Key： YTRWUCQTPCKVPK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(C2C=CC=CN=2)=O)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 3.3
• Topological Polar Surface Area: 65.2

Additional information on 2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine

Introduction to 2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261805-25-7)

2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine, identified by its CAS number 1261805-25-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly the presence of a pyridine core and functional groups such as an amino group and a difluoromethoxy substituent, contribute to its unique chemical properties and potential therapeutic applications.

The pyridine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In the case of 2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine, the pyridine moiety is linked to a benzoyl group, which further enhances its potential for biological activity. The benzoyl group itself is a well-known pharmacophore that can modulate various biological pathways. The presence of an amino group at the 2-position of the benzoyl moiety adds another layer of complexity, allowing for further functionalization and interaction with biological targets.

The difluoromethoxy substituent at the 3-position of the benzoyl group is particularly noteworthy. Fluoro substituents are frequently incorporated into pharmaceutical compounds due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The specific arrangement of these atoms in 2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine contributes to its unique chemical profile and makes it a valuable scaffold for drug discovery.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that the combination of the pyridine core, the amino group, and the difluoromethoxy substituent can lead to potent binding interactions with various enzymes and receptors. These interactions are critical for understanding the potential therapeutic applications of this compound.

In particular, research has focused on exploring the potential of 2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine as a lead compound for developing new therapeutic agents. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. The ability to modulate these pathways could make it a valuable candidate for treating conditions such as arthritis and other inflammatory disorders.

The synthesis of 2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine is another area of active research. The synthesis involves multiple steps, including condensation reactions, functional group transformations, and purification techniques. Researchers have developed optimized synthetic routes that improve yield and purity, making it more feasible to produce this compound on a larger scale for further studies.

The role of fluorine in pharmaceuticals cannot be overstated. Fluoro compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The presence of two fluorine atoms in the difluoromethoxy group enhances these properties by increasing lipophilicity and metabolic stability. This makes 2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine an attractive candidate for further development.

Furthermore, the amino group in this compound provides opportunities for further derivatization. By introducing additional functional groups or linking it to other molecules, researchers can generate libraries of derivatives with tailored biological activities. This approach is often used in high-throughput screening campaigns to identify novel lead compounds with improved therapeutic profiles.

The potential applications of 2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine extend beyond inflammation modulation. Its unique structure suggests that it may also interact with other biological targets, such as kinases and transcription factors. These interactions could be exploited for developing treatments against various diseases, including cancer and neurodegenerative disorders.

The growing body of research on 2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine highlights its significance as a versatile scaffold in medicinal chemistry. As more data becomes available on its biological activities and synthetic feasibility, it is likely that this compound will continue to be explored as a potential therapeutic agent.

In conclusion, 2-(2-Amino-3-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261805-25-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into new therapeutic agents.